1-Methyl-1,2,3,4-tetrahydronaphthalen-2-ol

• IUPAC Name: 1-methyl-1,2,3,4-tetrahydronaphthalen-2-ol
• InChI: InChI=1S/C11H14O/c1-8-10-5-3-2-4-9(10)6-7-11(8)12/h2-5,8,11-12H,6-7H2,1H3
• InChI Key: RINJSWVIDJTJRL-UHFFFAOYSA-N
• Canonical SMILES: CC1C(CCC2=CC=CC=C12)O
• Molecular Formula: C11H14O
• DSSTOX Substance ID: DTXSID701006606
• Molecular Weight: 162.23 g/mol
• CAS RN: 86088-40-6

Description

1-Methyl-1,2,3,4-tetrahydronaphthalen-2-ol is a chemical compound with the CAS Number: 14944-28-6. It has a molecular weight of 162.23 and its IUPAC name is 1-methyl-1,2,3,4-tetrahydro-1-naphthalenol.

Synthesis Analysis

Tetralin, a partially hydrogenated derivative of naphthalene, is produced by the catalytic hydrogenation of naphthalene. Although nickel catalysts are traditionally employed, many variations have been evaluated. Over-hydrogenation converts tetralin into decahydronaphthalene (decalin).

Molecular Structure Analysis

The IUPAC Standard InChI for 1-Methyl-1,2,3,4-tetrahydronaphthalen-2-ol is InChI=1S/C11H14O/c1-11(12)8-4-6-9-5-2-3-7-10(9)11/h2-3,5,7,12H,4,6,8H2,1H3. The 3D structure of the compound can be viewed using Java or Javascript.

Physical And Chemical Properties Analysis

1-Methyl-1,2,3,4-tetrahydronaphthalen-2-ol is a clear yellow to slightly brownish viscous liquid.

Scientific Research Applications

Stereochemistry in Reduction Processes

One application of 1-Methyl-1,2,3,4-tetrahydronaphthalen-2-ol derivatives is in studying stereochemical outcomes in reduction processes. Research by Tippett and Massy-Westropp (1993) investigated the stereoselectivity of reductions of 1-methylene-1,2,3,4-tetrahydronaphthalenes, finding that certain derivatives undergo highly stereoselective catalytic reduction, yielding cis products. This insight is valuable for understanding the mechanisms behind stereochemistry in organic synthesis (Tippett & Massy-Westropp, 1993).

Crystal Structures in Synthesis

In the domain of crystallography, Kaiser et al. (2023) explored the molecular structures of 1,2,3,4-tetrahydronaphthalene derivatives during synthesis attempts of elisabethin A. This research provides crucial insights into the conformations and stereochemistry of these compounds, which are essential for their potential use in various synthetic applications (Kaiser et al., 2023).

Organometallic Chemistry Applications

Podestá et al. (1989) studied organotin hydride additions to various methyl dihydronaphthalenecarboxylates, including derivatives of 1,2,3,4-tetrahydronaphthalene. Their findings contribute to the understanding of free radical hydrostannation and the stereochemical outcomes in organometallic reactions, which are crucial in the field of organometallic chemistry (Podestá et al., 1989).

Exploration in Cardiovascular Agents

Research by Miyake et al. (1983) on the synthesis of various 1,2,3,4-tetrahydronaphthalen-1-ol derivatives, including those with cardiovascular agent properties, highlights the compound's potential in pharmacological applications. This study demonstrates the broader utility of these compounds in developing new therapeutic agents (Miyake et al., 1983).

Pharmaceutical and Synthetic Implications

Nichols et al. (1984) conducted a study that shows the impact of structural modifications on the pharmacological activity of 1,2,3,4-tetrahydronaphthalene derivatives. Their research on DA1 dopamine agonist activity provides significant insights for pharmaceutical applications and drug development (Nichols et al., 1984).

Safety and Hazards

The safety information and Material Safety Data Sheet (MSDS) for 1-Methyl-1,2,3,4-tetrahydronaphthalen-2-ol can be found online. It’s always important to handle chemicals with appropriate safety measures.